Cas no 500903-63-9 (1-Propen-1-amine, 1-chloro-N,2-dimethyl-)
500903-63-9 structure
Product Name:1-Propen-1-amine, 1-chloro-N,2-dimethyl-
CAS No:500903-63-9
MF:C5H10ClN
MW:119.592600345612
CID:1546261
PubChem ID:86211686
Update Time:2025-04-21
1-Propen-1-amine, 1-chloro-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propen-1-amine, 1-chloro-N,2-dimethyl-
- 500903-63-9
- SCHEMBL4887958
- 1-Chloro-N,2-dimethyl-1-propen-1-amine
- DB-211196
-
- Inchi: 1S/C5H10ClN/c1-4(2)5(6)7-3/h7H,1-3H3
- InChI Key: WMEKCNWTGPTJMQ-UHFFFAOYSA-N
- SMILES: Cl/C(=C(/C)\C)/NC
Computed Properties
- Exact Mass: 119.0503
- Monoisotopic Mass: 119.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 82.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
1-Propen-1-amine, 1-chloro-N,2-dimethyl- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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